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Compound of Interest

Compound Name: 3-Fluorobenzaldehyde

Cat. No.: B1666160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Fluorobenzaldehyde (CAS No.
456-48-4), a pivotal intermediate in organic synthesis. It details the compound's chemical and
physical properties, experimental protocols for its synthesis, its diverse applications in drug
development and other industries, and essential safety and handling procedures.

Core Properties of 3-Fluorobenzaldehyde

3-Fluorobenzaldehyde is an aromatic aldehyde distinguished by a fluorine atom at the meta-
position of the benzene ring.[1][2] This structural feature confers unique electronic properties
that make it a valuable reagent in the synthesis of complex molecules, particularly in the
pharmaceutical and agrochemical sectors.[1][3]

Physicochemical Data

The quantitative properties of 3-Fluorobenzaldehyde are summarized in the table below for

easy reference.
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Property Value
CAS Number 456-48-4[1][4][5]
Molecular Formula C7HS5FO[1][4][5]
Molecular Weight 124.11 g/mol [1][4][6]
Appearance Colorless to light yellow liquid[1][5][7]
Density 1.17 g/mL at 25 °C[1][7]
Boiling Point 173 °C[5]; 66-68 °C at 20 mmHg[1][7]
] ] 150-151 °C (for derivatives, not the compound
Melting Point )
itself)[5]
Flash Point 56 °C (132.8 °F)[8]
Refractive Index 1.518 at 20 °C[1][7]
B Soluble in organic solvents like ethanol, ether,
Solubility )
dichloromethane, and toluene.[7][8]
Vapor Pressure 1.28 mmHg at 25°CJ[5]

Synthesis and Experimental Protocols

3-Fluorobenzaldehyde is a critical organic synthetic intermediate.[8] A common method for its
preparation involves the oxidation of m-fluorotoluene.

Synthesis via Oxidation of m-Fluorotoluene

A method for the continuous oxidation of m-fluorotoluene can be employed to prepare 3-
Fluorobenzaldehyde using a specialized tubular reactor.[8]

Experimental Protocol:
e Reactant Preparation:

o At room temperature, mix the substrate, m-fluorotoluene, with a carboxylic acid solvent in
a 1:1 volume ratio.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemimpex.com/products/30014
https://www.scbt.com/p/3-fluorobenzaldehyde-456-48-4
https://www.echemi.com/products/pid_Seven32318-3-fluorobenzaldehyde.html
https://www.chemimpex.com/products/30014
https://www.scbt.com/p/3-fluorobenzaldehyde-456-48-4
https://www.echemi.com/products/pid_Seven32318-3-fluorobenzaldehyde.html
https://www.chemimpex.com/products/30014
https://www.scbt.com/p/3-fluorobenzaldehyde-456-48-4
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzaldehyde
https://www.chemimpex.com/products/30014
https://www.echemi.com/products/pid_Seven32318-3-fluorobenzaldehyde.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9492136_EN.htm
https://www.chemimpex.com/products/30014
https://m.chemicalbook.com/ProductChemicalPropertiesCB9492136_EN.htm
https://www.echemi.com/products/pid_Seven32318-3-fluorobenzaldehyde.html
https://www.chemimpex.com/products/30014
https://m.chemicalbook.com/ProductChemicalPropertiesCB9492136_EN.htm
https://www.echemi.com/products/pid_Seven32318-3-fluorobenzaldehyde.html
https://wap.guidechem.com/question/how-is-3-fluorobenzaldehyde-pr-id119756.html
https://www.chemimpex.com/products/30014
https://m.chemicalbook.com/ProductChemicalPropertiesCB9492136_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9492136_EN.htm
https://wap.guidechem.com/question/how-is-3-fluorobenzaldehyde-pr-id119756.html
https://www.echemi.com/products/pid_Seven32318-3-fluorobenzaldehyde.html
https://www.benchchem.com/product/b1666160?utm_src=pdf-body
https://wap.guidechem.com/question/how-is-3-fluorobenzaldehyde-pr-id119756.html
https://www.benchchem.com/product/b1666160?utm_src=pdf-body
https://www.benchchem.com/product/b1666160?utm_src=pdf-body
https://wap.guidechem.com/question/how-is-3-fluorobenzaldehyde-pr-id119756.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Separately, mix the oxidant (e.g., hydrogen peroxide) with a portion of the same carboxylic
acid solvent, also in a 1:1 volume ratio.

o Incorporate a metal complex catalyst into the m-fluorotoluene-carboxylic acid solution.

o Add a sodium salt to the hydrogen peroxide-carboxylic acid solution.[8]

¢ Reaction Execution:

o Continuously pump the two prepared solutions into a tubular reactor using metering
pumps at calculated flow rates to achieve the desired reaction time.

o The solutions are preheated and mixed before entering the main reaction zone.

o Maintain the reaction temperature using an external circulation heat exchange system.
The molar ratio of reactants is controlled by adjusting the flow rates.[8]

e Product Isolation:

o The reaction mixture flows out from the end of the reactor into a collection tank.

o The final product, 3-Fluorobenzaldehyde, is then purified from the mixture by distillation.

[8]

The workflow for this synthesis is illustrated in the diagram below.
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Caption: Synthesis workflow for 3-Fluorobenzaldehyde.
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Applications in Research and Drug Development

The unique properties of 3-Fluorobenzaldehyde make it a versatile building block in various
fields.

Pharmaceutical Synthesis

In medicinal chemistry, the introduction of fluorine into drug candidates can significantly
enhance their pharmacokinetic properties, such as metabolic stability, bioavailability, and
binding affinity.[2][3] 3-Fluorobenzaldehyde serves as a key starting material for incorporating
this crucial element into a wide range of therapeutic agents, including anticancer drugs and
compounds targeting central nervous system disorders.[1][2]

Agrochemicals and Material Science

This compound is also a vital intermediate in the production of potent and selective pesticides
and herbicides.[1][3] Furthermore, its derivatives are explored in material science for the
development of advanced materials like liquid crystals and polymers.[1][3]

Organic Synthesis

As a versatile aldehyde, it participates in numerous chemical reactions to form more complex
molecules. For instance, it is used to create fluorinated heterocycles and can undergo
condensation reactions to form Schiff bases, some of which exhibit antimicrobial properties.[1]
[9] It is also used in the synthesis of m-fluorocinnamic acid.[8]

The diverse applications of 3-Fluorobenzaldehyde are depicted in the following diagram.

orobenzaldehyde
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Caption: Key application areas of 3-Fluorobenzaldehyde.

Safety, Handling, and Storage

3-Fluorobenzaldehyde is classified as a flammable liquid and an irritant.[5][6] Proper safety
precautions are imperative when handling this chemical.

o Handling: Use in a well-ventilated area with spark-proof tools.[10] Avoid contact with skin,
eyes, and clothing.[10][11] Wash hands thoroughly after handling.[10]

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[10][11] Keep
containers tightly closed.[8][10][11] The compound is susceptible to oxidation by air, which
can form 3-fluorobenzoic acid, so storage in a closed container is essential.[8]

¢ Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[10][11]

o Respiratory Protection: Use a respirator if workplace conditions warrant it.[10]

o First Aid:

(¢]

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.[10]

[¢]

In case of skin contact: Flush skin with plenty of soap and water.[10]

[e]

If inhaled: Move the person to fresh air.[10][11]

o

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek medical
attention.[10][11]

Conclusion

3-Fluorobenzaldehyde is a cornerstone intermediate in modern organic chemistry. Its unique
fluorine substitution provides a powerful tool for chemists to fine-tune molecular properties,
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leading to advancements in pharmaceuticals, agrochemicals, and material science. A thorough
understanding of its properties, synthesis, and safe handling procedures is crucial for
harnessing its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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